Cas no 27462-91-5 (5-(3-Methoxyphenyl)cyclohexane-1,3-dione)
27462-91-5 structure
Product Name:5-(3-Methoxyphenyl)cyclohexane-1,3-dione
CAS No:27462-91-5
MF:C13H14O3
MW:218.248464107513
MDL:MFCD06660538
CID:251199
PubChem ID:4962136
Update Time:2025-07-27
5-(3-Methoxyphenyl)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Methoxyphenyl)cyclohexane-1,3-dione
- 1,3-Cyclohexanedione,5-(3-methoxyphenyl)-
- 5-(3-methoxyphenyl)-1,3-Cyclohexanedione
- AC1NLQ67
- AC1Q47Z9
- AG-E-87553
- CTK4F9723
- MolPort-002-468-722
- SBB055321
- STK407684
- AKOS000117902
- FT-0683983
- 27462-91-5
- 1,3-Cyclohexanedione, 5-(3-methoxyphenyl)-
- DTXSID40407014
- SCHEMBL14941711
- MFCD06660538
- A876927
- Z85937185
- EN300-12926
- AS-42070
- 5-(3-methoxyphenyl)cyclohexane-1,3-dione, AldrichCPR
-
- MDL: MFCD06660538
- Inchi: 1S/C13H14O3/c1-16-13-4-2-3-9(7-13)10-5-11(14)8-12(15)6-10/h2-4,7,10H,5-6,8H2,1H3
- InChI Key: AQUXWSRUHWNKNU-UHFFFAOYSA-N
- SMILES: O=C1CC(CC(C2C=CC=C(C=2)OC)C1)=O
Computed Properties
- Exact Mass: 218.09400
- Monoisotopic Mass: 218.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 131-133 °C
- Boiling Point: 391.0±42.0 °C at 760 mmHg
- Flash Point: 175.7±27.9 °C
- Refractive Index: 1.542
- PSA: 43.37000
- LogP: 2.10090
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-(3-Methoxyphenyl)cyclohexane-1,3-dione Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(3-Methoxyphenyl)cyclohexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113308-5g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 95% | 5g |
$415.80 | 2023-09-02 | |
| Alichem | A019113308-10g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 95% | 10g |
$609.84 | 2023-09-02 | |
| Alichem | A019113308-25g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 95% | 25g |
$1211.70 | 2023-09-02 | |
| Fluorochem | 068114-5g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 97% | 5g |
£205.00 | 2022-03-01 | |
| Fluorochem | 068114-10g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 97% | 10g |
£363.00 | 2022-03-01 | |
| Chemenu | CM281123-5g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 95% | 5g |
$360 | 2021-06-15 | |
| Chemenu | CM281123-10g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 95% | 10g |
$576 | 2021-06-15 | |
| Chemenu | CM281123-25g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 95% | 25g |
$1079 | 2021-06-15 | |
| Fluorochem | 068114-1g |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 97% | 1g |
£43.00 | 2022-03-01 | |
| TRC | M350190-25mg |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione |
27462-91-5 | 25mg |
$ 50.00 | 2022-06-03 |
5-(3-Methoxyphenyl)cyclohexane-1,3-dione Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
27462-91-5 (5-(3-Methoxyphenyl)cyclohexane-1,3-dione) Related Products
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- 171046-92-7( )
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